Cas no 2229186-05-2 (tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2229186-05-2
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5910057
• PubChem ID: 165662704
• Update Time: 2025-10-30

tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate
• EN300-1902382
• 2229186-05-2

• Inchi： 1S/C18H28N2O3/c1-6-22-14-7-8-15(13(2)11-14)16-12-19-9-10-20(16)17(21)23-18(3,4)5/h7-8,11,16,19H,6,9-10,12H2,1-5H3
• InChI Key： FYJAXKJDOIZBEI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1C)OCC)=O

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2229186-05-2)

The compound tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2229186-05-2) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This piperazine derivative is characterized by its unique structural features, including a tert-butyl carboxylate group and a substituted phenyl ring. Its molecular formula and precise weight make it a subject of interest for researchers exploring drug intermediates and bioactive molecules.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in medicinal chemistry. tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate is no exception, as its structure allows for modifications that can enhance drug bioavailability and target specificity. Researchers are particularly interested in its potential applications in CNS drug development, given the role of piperazine scaffolds in modulating neurotransmitter systems.

The synthesis of CAS No. 2229186-05-2 involves multi-step organic reactions, including Boc protection and aryl piperazine coupling. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's stability under various conditions also makes it a reliable candidate for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

From an analytical perspective, tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate can be characterized using advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure accurate identification and quality control, addressing the increasing need for high-purity intermediates in pharmaceutical manufacturing. The compound's solubility profile and logP value further contribute to its suitability for formulation development.

Beyond pharmaceuticals, CAS No. 2229186-05-2 has garnered attention in material science for its potential use in designing functional polymers and ligands for catalysis. Its aromatic and heterocyclic components offer opportunities for creating novel materials with tailored properties. This interdisciplinary appeal underscores the compound's relevance in both academic and industrial settings.

As the scientific community continues to explore sustainable chemistry practices, the synthesis and application of tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate are being evaluated for their environmental impact. Innovations in green solvents and catalytic methods are expected to further optimize its production, aligning with global ESG (Environmental, Social, and Governance) goals.

In summary, tert-butyl 2-(4-ethoxy-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2229186-05-2) represents a promising compound with broad applications in drug development, material science, and beyond. Its structural versatility and functional adaptability position it as a valuable asset for researchers aiming to address contemporary challenges in chemistry and life sciences.